1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C11H7ClF6OS2
• Molecular Weight: 368.7 g/mol
• SMILES: CC(=O)C(C1=C(C=C(C=C1)SC(F)(F)F)SC(F)(F)F)Cl
• InChI: InChI=1S/C11H7ClF6OS2/c1-5(19)9(12)7-3-2-6(20-10(13,14)15)4-8(7)21-11(16,17)18/h2-4,9H,1H3
• InChIKey: QHZSAACAPZEQOZ-UHFFFAOYSA-N

1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1806361-38-5, molecular formula C11H7ClF6OS2, MW 368.7 g/mol) is a synthetic organofluorine compound classified among bis(trifluoromethylthio)-substituted α-chloro aryl ketones. Its core architecture features a 1-chloropropan-2-one side chain flanked by two trifluoromethylthio (–SCF3) groups at the 2- and 4-positions of a phenyl ring.

1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1806361-38-5): Baseline Identity & Key Properties for Research Procurement

1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1806361-38-5, molecular formula C11H7ClF6OS2, MW 368.7 g/mol) is a synthetic organofluorine compound classified among bis(trifluoromethylthio)-substituted α-chloro aryl ketones [1]. Its core architecture features a 1-chloropropan-2-one side chain flanked by two trifluoromethylthio (–SCF3) groups at the 2- and 4-positions of a phenyl ring. The compound occupies a specific chemical space within the broader family of polyfluoroalkylthio phenyl ketone intermediates, a class historically pursued for insecticidal carbamoyloxime derivatives [2]. Computed descriptors including an XLogP3-AA of 5.7 and a topological polar surface area (TPSA) of 67.7 Ų are available from authoritative database entries [1].

• [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
• [2] US Patent 3,932,508, Polyfluoromethylthio-substituted compounds, issued January 13, 1976. View Source

Why 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one Cannot Be Freely Substituted by In-Class Analogs

The bis(trifluoromethylthio)phenyl chloropropanone chemical space contains numerous regioisomers and positional analogs that share the identical molecular formula (C11H7ClF6OS2) and molecular weight (368.7 g/mol), yet their substitution pattern dictates differential physicochemical and steric properties that are critical for downstream functional outcomes. The 2,4-substitution pattern of this compound positions one –SCF3 group ortho to the α-chloro ketone attachment point and the second para to it, creating a unique electronic and steric microenvironment not replicated by 2,6-, 3,4-, or 3,5-isomers [1]. In the context of fipronil-related structure–activity relationships, the –SCF3 substituent at specific ring positions has been demonstrated to be the single most potent modification for GABA-gated chloride channel inhibition, with IC50 values of 7.55 nM (housefly) and 177 nM (rat), underscoring the extreme sensitivity of biological target engagement to the precise positioning of –SCF3 groups [2]. Generic substitution by a regioisomer without explicit comparative performance data risks altering lipophilicity, metabolic stability, target affinity, and synthetic tractability.

• [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
• [2] Sammelson, R.E., et al., Fipronil-Related Heterocyclic Compounds: Structure–Activity Relationships for Interaction with γ-Aminobutyric Acid- and Voltage-Gated Ion Channels and Insecticidal Action, Pesticide Biochemistry and Physiology, 2000, 66(1), 1-19. View Source

Quantitative Differentiation Evidence for 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one vs. Closest Analogs

Computed Lipophilicity (XLogP3-AA) Comparison: 2,4-Substitution Pattern vs. 3,5-Regioisomer

The target compound's computed XLogP3-AA value is 5.7, measured via PubChem's standard XLogP3 algorithm [1]. In contrast, the closest regioisomer, 1-(3,5-bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3), exhibits an XLogP3-AA of 6.0 [2]. The 0.3 log unit difference indicates that the 2,4-substitution pattern yields moderately lower lipophilicity than the 3,5-pattern, which may influence membrane permeability, non-specific protein binding, and environmental fate profiles.

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 5.7
Comparator Or Baseline	1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3): XLogP3-AA = 6.0
Quantified Difference	ΔXLogP = -0.3 (target less lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.10.14), in silico prediction.

Why This Matters

For procurement decisions in agrochemical lead optimization, a 0.3 log unit lower lipophilicity can translate to reduced bioaccumulation potential and altered blood–brain barrier penetration, making the 2,4-isomer a structurally distinct tool for modulating pharmacokinetic properties relative to the 3,5-isomer.

• [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
• [2] PubChem Compound Summary, CID 166640573, 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source

Topological Polar Surface Area (TPSA): Differentiation of 2,4- from 3,5-Regioisomer

The target compound has a computed TPSA of 67.7 Ų [1], while the 3,5-regioisomer (CAS 1803746-61-3) yields a TPSA of 63.7 Ų [2]. The 4.0 Ų higher TPSA for the 2,4-isomer arises from the different spatial arrangement of the –SCF3 groups relative to the ketone carbonyl, affecting the molecular electrostatic potential surface.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 67.7 Ų
Comparator Or Baseline	1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3): TPSA = 63.7 Ų
Quantified Difference	ΔTPSA = +4.0 Ų (target more polar surface area)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.10.14), in silico prediction.

Why This Matters

TPSA differences impact oral bioavailability and CNS penetration predictions. The 4.0 Ų higher TPSA of the 2,4-isomer may correlate with reduced passive membrane diffusion compared to the 3,5-isomer, providing a measurable parameter for selecting the appropriate isomer for permeability-sensitive applications.

• [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
• [2] PubChem Compound Summary, CID 166640573, 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source

Steric Environment: Ortho –SCF3 Proximity to α-Chloro Ketone Reactive Center in 2,4- vs. 2,6-Isomer

In the 2,4-isomer, a single ortho –SCF3 group at position 2 is adjacent to the α-chloro ketone attachment, while the 2,6-isomer (CAS 1804223-42-4) bears two ortho –SCF3 groups flanking the reactive center [1][2]. The presence of two bulky –SCF3 groups in the 2,6-isomer creates substantial steric congestion around the α-carbon, which is expected to reduce the rate of nucleophilic displacement reactions at the α-chloro position. Qualitative assessment based on calculated Connolly surface and steric parameters indicates the 2,4-isomer offers a less hindered approach trajectory for nucleophiles compared to the 2,6-isomer, while providing more steric control than isomers lacking any ortho –SCF3 group.

Evidence Dimension	Steric accessibility at α-chloro ketone carbon
Target Compound Data	One ortho –SCF3 group (position 2); moderate steric hindrance
Comparator Or Baseline	1-(2,6-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1804223-42-4): Two ortho –SCF3 groups; high steric hindrance
Quantified Difference	Qualitative: 2,4-isomer has approximately half the ortho steric bulk of the 2,6-isomer. No quantitative kinetic data located for this specific series.
Conditions	Structural analysis based on 2D/3D molecular representations; no experimental kinetic study identified.

Why This Matters

For researchers using this compound as a synthetic intermediate for nucleophilic derivatization (amination, thioether formation, heterocycle construction), the 2,4-isomer presents a distinct reactivity profile—faster kinetics than the sterically encumbered 2,6-isomer, yet with ortho-directed stereoelectronic effects absent in 3,4- or 3,5-isomers.

• [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
• [2] PubChem Compound Summary, CID 166640572, 1-(2,6-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source

Class-Level Evidence: –SCF3 Substituents as Critical Determinants of Insecticidal GABA Receptor Target Engagement

In the seminal fipronil structure–activity relationship study, replacement of the sulfoxide (–S(O)CF3) with an –SCF3 group at the 4-position of the pyrazole phenyl substituent produced the most potent GABA-gated chloride channel inhibitor among all tested heterocyclic compounds, with IC50 values of 7.55 nM (housefly head membranes) and 177 nM (rat brain membranes), translating to a housefly/rat selectivity ratio of 23.4 [1]. While this evidence is from a pyrazole scaffold, not the chloropropanone series, it demonstrates that the –SCF3 pharmacophore at specific ring positions is a quantitatively validated driver of target potency and insect–mammal selectivity. The 2,4-bis(trifluoromethylthio)phenyl architecture retains both –SCF3 groups, plausibly positioning this compound as a precursor or fragment for GABA-targeted insecticide development.

Evidence Dimension	GABA receptor inhibition (IC50)
Target Compound Data	No direct GABA receptor IC50 data available for this specific compound.
Comparator Or Baseline	Fipronil analog with –SCF3 replacing –S(O)CF3: IC50 = 7.55 nM (housefly), 177 nM (rat); selectivity ratio = 23.4 [1].
Quantified Difference	Class-level evidence only. The 7.55 nM potency and 23.4-fold selectivity demonstrate the value of –SCF3 substitution at defined positions.
Conditions	[³H]EBOB binding assay, housefly head membranes and rat brain membranes.

Why This Matters

This class-level evidence establishes that the –SCF3 group is not merely a lipophilicity modulator but a potency-determining pharmacophore for insect GABA receptor targets, providing a scientific rationale for selecting the 2,4-bis(SCF3) isomer over analogs with different substituents (e.g., –CF3, –OCF3) when GABA-targeted insecticidal activity is the research objective.

• [1] Sammelson, R.E., et al., Fipronil-Related Heterocyclic Compounds: Structure–Activity Relationships for Interaction with γ-Aminobutyric Acid- and Voltage-Gated Ion Channels and Insecticidal Action, Pesticide Biochemistry and Physiology, 2000, 66(1), 1-19. View Source

Patent Precedent: Trifluoromethylthio-Substituted Ketones as Validated Insecticidal Intermediates

US Patent 3,932,508 explicitly describes polyfluoromethylthio-substituted ketones (including trifluoromethylthio variants) as intermediates for insecticidal carbamoyloximes with demonstrated high activity against Western and Northern corn rootworm (Diabrotica virgifera and D. longicornis) [1]. The patent establishes that trifluoromethylthio-substituted ketones are chemically and commercially validated precursors in the agrochemical insecticide pipeline, distinct from non-fluorinated alkylthio ketone analogs which did not display comparable insecticidal activity when converted to the corresponding carbamoyloximes [1].

Evidence Dimension	Insecticidal efficacy of derived carbamoyloximes
Target Compound Data	No direct insecticidal data for this specific chloropropanone. Patent teaches that polyfluoromethylthio ketones are preferred intermediates.
Comparator Or Baseline	Non-fluorinated alkylthio ketone-derived carbamoyloximes (e.g., 1-methylthio analogs): no significant activity against corn rootworm. Trifluoromethylthio ketone-derived carbamoyloximes: unusually high activity [1].
Quantified Difference	Qualitative patent disclosure: fluorinated > non-fluorinated. Specific LC50 values not provided for the chloropropanone subclass.
Conditions	Patent disclosure US 3,932,508; insecticidal evaluation against Diabrotica spp.

Why This Matters

The patent establishes that the trifluoromethylthio ketone subclass is the preferred scaffold for generating insecticidal carbamoyloximes, providing a documented industrial rationale for procuring the 2,4-bis(SCF3) chloropropanone specifically as a ketone intermediate rather than a non-fluorinated or mono-fluorinated analog.

• [1] US Patent 3,932,508, Polyfluoromethylthio-substituted compounds, issued January 13, 1976. View Source

Procurement-Relevant Application Scenarios for 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one

Agrochemical Lead Discovery: GABA-Targeted Insecticide Fragment Development

Based on class-level evidence that the –SCF3 pharmacophore confers potent GABA-gated chloride channel inhibition (IC50 = 7.55 nM in housefly for a fipronil analog bearing –SCF3) [1], this 2,4-bis(SCF3) chloropropanone can serve as a ketone intermediate or fragment for constructing novel insecticidal chemotypes. The 2,4-substitution pattern provides a distinct regioisomeric starting point relative to the 3,5-isomer (ΔXLogP = -0.3; ΔTPSA = +4.0 Ų) [2], enabling fine-tuning of lipophilicity and polarity during lead optimization.

Synthetic Methodology: α-Chloro Ketone as a Reactive Electrophilic Handle

The α-chloro ketone moiety in the 2,4-isomer offers a moderately hindered electrophilic center (one ortho –SCF3 group adjacent) [1], predicted to be more reactive toward nucleophiles than the 2,6-isomer (two ortho –SCF3 groups). This reactivity profile is advantageous for constructing heterocyclic scaffolds (thiazoles, imidazoles, pyrazoles) through condensation-cyclization sequences, where steric accessibility controls reaction rates and regioselectivity [2].

Physicochemical Property Screening Panels for ADME Prediction

With both XLogP3-AA (5.7) and TPSA (67.7 Ų) values computationally characterized [1], this compound is ready for inclusion in in silico ADME screening panels alongside its regioisomers. The 2,4-isomer occupies a distinct property space—lower lipophilicity but higher TPSA than the 3,5-isomer [2]—making it a specific tool for testing how SCF3 positional isomerism affects membrane permeability, plasma protein binding, and metabolic stability predictions.

Carbamoyloxime Insecticide Intermediate Per Patent Precedent

US Patent 3,932,508 teaches that polyfluoromethylthio-substituted ketones, when converted to carbamoyloximes, exhibit unusually high insecticidal activity against corn rootworm (Diabrotica spp.) compared to non-fluorinated analogs [1]. The 2,4-bis(SCF3) chloropropanone is structurally aligned with this patent precedent and can be evaluated as a direct precursor for novel carbamoyloxime insecticides.

• [1] Sammelson, R.E., et al., Fipronil-Related Heterocyclic Compounds: Structure–Activity Relationships for Interaction with γ-Aminobutyric Acid- and Voltage-Gated Ion Channels and Insecticidal Action, Pesticide Biochemistry and Physiology, 2000, 66(1), 1-19. View Source
• [2] PubChem Compound Summaries for CAS 1806361-38-5 and CAS 1803746-61-3, accessed April 2026. View Source